3,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide

• IUPAC Name: 3,5-dimethyl-N-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C11H12N4O/c1-7-3-8(2)5-9(4-7)10(16)14-11-12-6-13-15-11/h3-6H,1-2H3,(H2,12,13,14,15,16)
• InChI Key: MLWRNFWPIIVZFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=NC=NN2)C
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

3,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMH-1 and is a selective inhibitor of bone morphogenetic protein (BMP) signaling. The BMP signaling pathway plays a crucial role in various processes, including embryonic development, tissue regeneration, and bone formation. The inhibition of this pathway can have significant implications in the treatment of various diseases.

Mechanism of Action

DMH-1 inhibits the BMP signaling pathway by binding to the BMP receptor and preventing the activation of downstream signaling molecules. This results in the inhibition of cell proliferation and the induction of cell differentiation.
Biochemical and Physiological Effects:
DMH-1 has been shown to have various biochemical and physiological effects. In addition to its role in inhibiting cancer cell growth and promoting stem cell differentiation, DMH-1 has also been found to regulate glucose metabolism and insulin sensitivity. It has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using DMH-1 in lab experiments include its selectivity for the BMP signaling pathway, its ability to inhibit cancer cell growth, and its potential applications in stem cell research. However, DMH-1 also has limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are various future directions for research involving DMH-1. One potential area of research is the development of more selective inhibitors of the BMP signaling pathway. Another area of research is the investigation of DMH-1's potential applications in the treatment of bone-related diseases. Additionally, further research is needed to fully understand the mechanisms of action of DMH-1 and its potential toxicity.

Synthesis Methods

The synthesis of DMH-1 involves the reaction of 3,5-dimethyl-1H-pyrazole with 4-bromo-2-fluorobenzonitrile in the presence of a palladium catalyst. The resulting product is then reacted with hydrazine hydrate and acetic acid to yield DMH-1.

Scientific Research Applications

DMH-1 has been extensively studied for its potential applications in various fields. It has been shown to inhibit the growth of cancer cells by blocking the BMP signaling pathway. In addition, DMH-1 has been found to promote the differentiation of stem cells into bone cells, which could have implications in the treatment of bone-related diseases such as osteoporosis.